Cas no 101858-26-8 (1,18-Octadecanediamine,N,N'-di-9-acridinyl- (9CI))

• Product Name: 1,18-Octadecanediamine,N,N'-di-9-acridinyl- (9CI)
• CAS No: 101858-26-8
• MF: C₄₄H₅₄N₄
• MW: 638.926371097565
• CID: 176389
• PubChem ID: 59057
• Update Time: 2025-04-19

1,18-Octadecanediamine,N,N'-di-9-acridinyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,18-Octadecanediamine,N,N'-di-9-acridinyl- (9CI)
• Acridine, 9,9'-octadecamethylenediiminobis-
• 1,18-OCTADECANEDIAMINE, N,N'-BIS(9-ACRIDINYL)-
• BRN 0468065
• 58903-60-9
• N,N'-Bis(9-acridinyl)-1,18-octadecanediamine
• NSC219739
• 101858-26-8
• N,N'-Di(9-acridyl)-1,18-diaminooctadecane
• DTXSID40144275
• NSC-219739

• Inchi： 1S/C44H54N4/c1(3-5-7-9-11-13-23-33-45-43-35-25-15-19-29-39(35)47-40-30-20-16-26-36(40)43)2-4-6-8-10-12-14-24-34-46-44-37-27-17-21-31-41(37)48-42-32-22-18-28-38(42)44/h15-22,25-32H,1-14,23-24,33-34H2,(H,45,47)(H,46,48)
• InChI Key： WQQTZEIHGFNPBG-UHFFFAOYSA-N
• SMILES： N(C1C2C=CC=CC=2N=C2C=CC=CC=12)CCCCCCCCCCCCCCCCCCNC1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 638.434848
• Monoisotopic Mass: 638.434848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 21
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 14.7

Experimental Properties

• Density: 1.108
• Boiling Point: 798.3°Cat760mmHg
• Flash Point: 436.6°C